Cas no 117994-77-1 (1-(4-Dimethylaminobenzoyl)-3,3,3-trifluoroacetone)
117994-77-1 structure
Product Name:1-(4-Dimethylaminobenzoyl)-3,3,3-trifluoroacetone
CAS No:117994-77-1
MF:C12H12F3NO2
MW:259.224393844604
MDL:MFCD11849493
CID:3165691
PubChem ID:83396317
Update Time:2025-04-21
1-(4-Dimethylaminobenzoyl)-3,3,3-trifluoroacetone Chemical and Physical Properties
Names and Identifiers
-
- 117994-77-1
- F78922
- AB90908
- 1-[4-(dimethylamino)phenyl]-4,4,4-trifluorobutane-1,3-dione
- 1-(4-Dimethylaminobenzoyl)-3,3,3-trifluoroacetone
-
- MDL: MFCD11849493
- Inchi: 1S/C12H12F3NO2/c1-16(2)9-5-3-8(4-6-9)10(17)7-11(18)12(13,14)15/h3-6H,7H2,1-2H3
- InChI Key: PGJKOTNITNSYSA-UHFFFAOYSA-N
- SMILES: FC(C(CC(C1C=CC(=CC=1)N(C)C)=O)=O)(F)F
Computed Properties
- Exact Mass: 259.08201311Da
- Monoisotopic Mass: 259.08201311Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 37.4Ų
1-(4-Dimethylaminobenzoyl)-3,3,3-trifluoroacetone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Advanced ChemBlocks | P42442-250MG |
1-(4-Dimethylaminobenzoyl)-3,3,3-trifluoroacetone |
117994-77-1 | 95% | 250MG |
$145 | 2023-09-15 | |
| Advanced ChemBlocks | P42442-1G |
1-(4-Dimethylaminobenzoyl)-3,3,3-trifluoroacetone |
117994-77-1 | 95% | 1G |
$335 | 2023-09-15 | |
| Advanced ChemBlocks | P42442-5G |
1-(4-Dimethylaminobenzoyl)-3,3,3-trifluoroacetone |
117994-77-1 | 95% | 5G |
$1,010 | 2023-09-15 | |
| 1PlusChem | 1P01JLWX-500mg |
1-(4-Dimethylaminobenzoyl)-3,3,3-trifluoroacetone |
117994-77-1 | 97% | 500mg |
$163.00 | 2023-12-26 | |
| 1PlusChem | 1P01JLWX-1g |
1-(4-Dimethylaminobenzoyl)-3,3,3-trifluoroacetone |
117994-77-1 | 97% | 1g |
$235.00 | 2023-12-26 | |
| Aaron | AR01JM59-500mg |
1-(4-Dimethylaminobenzoyl)-3,3,3-trifluoroacetone |
117994-77-1 | 97% | 500mg |
$180.00 | 2025-02-11 | |
| Aaron | AR01JM59-1g |
1-(4-Dimethylaminobenzoyl)-3,3,3-trifluoroacetone |
117994-77-1 | 97% | 1g |
$266.00 | 2025-02-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597098-1g |
1-(4-(Dimethylamino)phenyl)-4,4,4-trifluorobutane-1,3-dione |
117994-77-1 | 98% | 1g |
¥3521.00 | 2024-08-09 |
1-(4-Dimethylaminobenzoyl)-3,3,3-trifluoroacetone Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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